Cas no 100117-42-8 (5-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl-, ethyl ester)

• Product Name: 5-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl-, ethyl ester
• CAS No: 100117-42-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1124909
• PubChem ID: 20163657
• Update Time: 2025-04-20

5-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl-, ethyl ester
• ethyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate
• SCHEMBL10366432
• ethyl 2-methyl-2,3-dihydrobenzofuran-5-carboxylate
• DTXSID30603189
• 100117-42-8

• Inchi： 1S/C12H14O3/c1-3-14-12(13)9-4-5-11-10(7-9)6-8(2)15-11/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： POJBSPABXAWZKN-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)OCC)=CC=2CC1C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.18670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans